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Compound of Interest

Compound Name: ZD-7114

Cat. No.: B1201296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZD-7114, also known as ICI D7114, is a potent and selective β3-adrenoceptor agonist.[1][2] It

is a valuable tool in research, particularly in studies related to obesity, diabetes, and

thermogenesis, as it selectively stimulates brown adipose tissue.[1][2][3][4] Accurate and

consistent preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock

solutions of hydrophobic compounds like ZD-7114 due to its high solubilizing capacity.[5][6]

This document provides a detailed protocol for the preparation, storage, and handling of ZD-
7114 stock solutions using DMSO.

Quantitative Data Summary
For ease of use in calculations and experimental design, the key quantitative data for ZD-7114
and its hydrochloride salt are summarized in the table below.
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Property ZD-7114 (Free Base)
ZD-7114 hydrochloride
(HCl)

Molecular Formula C₂₂H₃₀N₂O₆[7] C₂₂H₃₁ClN₂O₆[2]

Molecular Weight 418.48 g/mol 454.95 g/mol [2][8]

CAS Number 129689-30-1 129689-28-7[2]

Note: Always verify the molecular weight from the certificate of analysis provided by the

supplier for the specific lot of the compound being used.

Experimental Protocols
Materials and Equipment

ZD-7114 (or ZD-7114 HCl) powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber or opaque polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM ZD-7114 Stock Solution
This protocol describes the preparation of a 10 mM stock solution. The same principles can be

applied to prepare other concentrations (e.g., 5 mM, 20 mM).

Determine the Required Mass of ZD-7114:

Use the following formula to calculate the mass of ZD-7114 HCl required: Mass (mg) =

Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
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Example Calculation for 1 mL of 10 mM ZD-7114 HCl stock solution: Mass (mg) = 10

mmol/L x 0.001 L x 454.95 g/mol = 4.55 mg

Weighing the Compound:

Tare the analytical balance with a sterile vial.

Carefully weigh the calculated amount of ZD-7114 powder into the vial.

Dissolving the Compound:

Add the desired volume of anhydrous DMSO to the vial containing the ZD-7114 powder.

Example: To prepare a 10 mM solution with 4.55 mg of ZD-7114 HCl, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the compound is completely dissolved.

Gentle warming in a water bath may aid in dissolution, but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber or opaque vials to minimize freeze-thaw cycles.[3]

Store the aliquots at -20°C or -80°C for long-term storage.[2][3] Studies have shown that

many compounds stored in DMSO at a 10 mM concentration are stable for extended

periods under these conditions.[9]

Stability and Handling
DMSO is hygroscopic, meaning it readily absorbs moisture from the air.[10] Water can affect

the stability of dissolved compounds.[9] Use anhydrous DMSO and minimize the exposure of

the solvent and stock solution to the atmosphere.

Avoid repeated freeze-thaw cycles, as this can lead to compound degradation.[3][9]

Aliquoting into single-use volumes is highly recommended.

When thawing an aliquot for use, allow it to come to room temperature before opening the

cap to prevent condensation of atmospheric moisture into the solution.
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Solutions should be clear. If precipitation is observed, gently warm and vortex the solution to

redissolve the compound before use.

Visualization of Workflow and Signaling Pathway
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps for preparing the ZD-7114 stock solution.

Figure 1: ZD-7114 Stock Solution Preparation Workflow
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Click to download full resolution via product page

Caption: ZD-7114 Stock Solution Preparation Workflow

ZD-7114 Signaling Pathway
ZD-7114 acts as a selective agonist for the β3-adrenergic receptor, primarily found on the

surface of adipocytes (fat cells), particularly in brown adipose tissue. This initiates a signaling

cascade that leads to increased thermogenesis.
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Figure 2: Simplified ZD-7114 Signaling Pathway
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Caption: Simplified ZD-7114 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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